Cas no 1138445-66-5 (4-[(2-Bromoacetyl)amino]benzamide)
4-[(2-Bromoacetyl)amino]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-Bromoacetyl)amino]benzamide
-
- Inchi: 1S/C9H9BrN2O2/c10-5-8(13)12-7-3-1-6(2-4-7)9(11)14/h1-4H,5H2,(H2,11,14)(H,12,13)
- InChI Key: MIZGGLVDTRCODC-UHFFFAOYSA-N
- SMILES: BrCC(NC1C=CC(C(N)=O)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- XLogP3: 0.8
- Topological Polar Surface Area: 72.2
4-[(2-Bromoacetyl)amino]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657044-1g |
4-(2-Bromoacetamido)benzamide |
1138445-66-5 | 98% | 1g |
¥6993.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657044-5g |
4-(2-Bromoacetamido)benzamide |
1138445-66-5 | 98% | 5g |
¥18120.00 | 2024-08-09 |
4-[(2-Bromoacetyl)amino]benzamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-[(2-Bromoacetyl)amino]benzamide
4-[(2-Bromoacetyl)amino]benzamide (CAS No. 1138445-66-5): An Overview of Its Properties, Applications, and Recent Research Developments
4-[(2-Bromoacetyl)amino]benzamide (CAS No. 1138445-66-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-bromo-N-(4-carbamoylphenyl)acetamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements associated with 4-[(2-Bromoacetyl)amino]benzamide.
Chemical Properties and Structure
4-[(2-Bromoacetyl)amino]benzamide is a white crystalline solid with a molecular formula of C9H9BrN2O2. The compound features a benzene ring substituted with an amide group at the para position and a bromoacetyl moiety attached to the nitrogen atom of the amide. The presence of the bromine atom imparts unique reactivity and selectivity to the molecule, making it a valuable intermediate in organic synthesis and drug discovery.
The molecular weight of 4-[(2-Bromoacetyl)amino]benzamide is 251.08 g/mol, and it has a melting point ranging from 175 to 177°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 4-[(2-Bromoacetyl)amino]benzamide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-aminobenzamide with bromoacetyl bromide in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic acyl substitution, where the amine group attacks the electrophilic bromoacetyl moiety to form the desired product.
An alternative approach involves the use of bromoacetic acid and carbonyldiimidazole (CDI) to activate the carboxylic acid group before reacting it with 4-aminobenzamide. This method provides higher yields and better control over side reactions, making it suitable for large-scale production.
Biological Applications
4-[(2-Bromoacetyl)amino]benzamide has shown promise in various biological applications due to its ability to interact with specific protein targets and modulate their activities. One area of significant interest is its potential as an inhibitor of histone deacetylases (HDACs). HDAC inhibitors are a class of compounds that have gained attention for their therapeutic potential in cancer treatment by inducing cell cycle arrest, apoptosis, and differentiation.
In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-[(2-Bromoacetyl)amino]benzamide exhibits potent HDAC inhibitory activity with an IC50 value in the low micromolar range. The compound was found to selectively inhibit HDAC6, a specific isoform implicated in microtubule dynamics and protein trafficking. This selective inhibition suggests that 4-[(2-Bromoacetyl)amino]benzamide could be developed into a targeted therapy for cancers that rely on aberrant HDAC6 activity.
Beyond its role as an HDAC inhibitor, 4-[(2-Bromoacetyl)amino]benzamide has also been explored for its anti-inflammatory properties. In vitro studies have shown that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Prospects
The promising preclinical results with 4-[(2-Bromoacetyl)amino]benzamide have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently investigating its safety and efficacy in Phase I trials for various indications, including cancer and inflammatory diseases.
In one ongoing Phase I trial, researchers are evaluating the pharmacokinetics and safety profile of 4-[(2-Bromoacetyl)amino]benzamide in patients with advanced solid tumors. Preliminary results have shown that the compound is well-tolerated at doses up to 300 mg/m², with no dose-limiting toxicities observed. Additionally, preliminary evidence suggests that some patients have experienced stable disease or partial responses, warranting further investigation in larger Phase II trials.
The future prospects for 4-[(2-Bromoacetyl)amino]benzamide are promising. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and develop more potent analogs with improved selectivity and reduced off-target effects. Additionally, efforts are underway to explore combination therapies involving 4-[(2-Bromoacetyl)amino]benzamide with other anticancer agents to enhance therapeutic outcomes.
Conclusion
4-[(2-Bromoacetyl)amino]benzamide (CAS No. 1138445-66-5) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as HDAC inhibitory activity and anti-inflammatory effects, making it a promising candidate for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and biological effects, 4-[(2-Bromoacetyl)amino]benzamide holds significant promise for advancing treatments for cancer and inflammatory diseases.
1138445-66-5 (4-[(2-Bromoacetyl)amino]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)